2-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}acetohydrazide

• IUPAC Name: 2-(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)acetohydrazide
• InChI: InChI=1S/C10H12N4O2S/c1-4-5(2)17-10-8(4)9(16)12-6(13-10)3-7(15)14-11/h3,11H2,1-2H3,(H,14,15)(H,12,13,16)
• InChI Key: GYHKCGHRJIOSDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)CC(=O)NN)C
• Molecular Formula: C10H12N4O2S
• DSSTOX Substance ID: DTXSID001328100
• Molecular Weight: 252.30 g/mol
• Solubility: 37.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 561009-01-6

Description

“2-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}acetohydrazide” is a chemical compound with the molecular formula C10H9N3OS.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C10H9N3OS/c1-5-6(2)15-10-8(5)9(14)12-7(13-10)3-4-11/h3,13H,1-2H3,(H,12,14).

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown that derivatives of thieno[2,3-d]pyrimidine, including compounds similar to 2-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}acetohydrazide, have been synthesized and evaluated for their chemical properties and biological activities. For instance, these compounds have been explored for their potential as antimicrobial agents, with some derivatives displaying significant activity against various strains of bacteria and fungi. The structural modifications of these compounds often aim to enhance their biological efficacy and stability (Deohate & Palaspagar, 2020; El-Essawy et al., 2016).

Antimicrobial Activity

The antimicrobial potential of thieno[2,3-d]pyrimidine derivatives is a significant area of research. Various studies have synthesized new derivatives and evaluated them for their antimicrobial properties. Some derivatives have shown promising results against a range of microbial species, suggesting the potential for the development of new antimicrobial agents based on the thieno[2,3-d]pyrimidine scaffold (Abdel-rahman et al., 2002; Davoodnia et al., 2009).

Biological Evaluation for Anticancer Activity

Some thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their potential anticancer activity. These studies are crucial for identifying new therapeutic agents. By understanding the structure-activity relationships, researchers aim to enhance the anticancer efficacy of these compounds (Abdellatif et al., 2014).

Structural and Computational Studies

Recent studies have also focused on the synthesis of novel hydrazone-containing thieno[2,3-d]pyrimidine derivatives, investigating their crystal structures and computational properties. These studies not only contribute to the chemical understanding of these compounds but also provide insights into their potential biological interactions (Altowyan et al., 2023).

Future Directions

Given the interest in thieno[2,3-d]pyrimidine derivatives for their potential biological activities, future research could focus on exploring the biological activities of this compound and its derivatives.